(E)-ethyl 2-(1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl)-3-hydroxybut-2-enoate

• IUPAC Name: ethyl (E)-2-[1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl]-3-hydroxybut-2-enoate
• InChI: InChI=1S/C15H22N2O4/c1-3-21-14(20)12(10(2)18)15(7-5-4-6-8-15)11(9-16)13(17)19/h11,18H,3-8H2,1-2H3,(H2,17,19)/b12-10-
• InChI Key: TVDHACHZCHYWBM-BENRWUELSA-N
• Canonical SMILES: CCOC(=O)C(=C(C)O)C1(CCCCC1)C(C#N)C(=O)N
• Isomeric SMILES: CCOC(=O)/C(=C(\C)/O)/C1(CCCCC1)C(C#N)C(=O)N
• Molecular Formula: C15H22N2O4
• Molecular Weight: 294.35 g/mol

Description

(E)-ethyl 2-(1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl)-3-hydroxybut-2-enoate is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. The compound is a derivative of cyclohexyl and has a unique structure that makes it an interesting subject of research.

Mechanism of Action

The mechanism of action of (E)-ethyl 2-(1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl)-3-hydroxybut-2-enoate is not fully understood. However, studies have shown that the compound exerts its effects by modulating various signaling pathways in cells. The compound has been shown to inhibit the activity of enzymes involved in inflammation and oxidative stress, leading to a reduction in these processes.
Biochemical and Physiological Effects:
(E)-ethyl 2-(1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl)-3-hydroxybut-2-enoate has been shown to have various biochemical and physiological effects. The compound has been shown to reduce inflammation and oxidative stress in cells, leading to a reduction in cell damage and death. The compound has also been shown to have antitumor effects by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-ethyl 2-(1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl)-3-hydroxybut-2-enoate in lab experiments include its high purity and stability, making it easy to work with. The compound has also been shown to be effective in various assays, making it a versatile tool for researchers. However, the limitations of using the compound include its high cost and limited availability, making it difficult for some researchers to access.

Future Directions

There are several future directions for the study of (E)-ethyl 2-(1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl)-3-hydroxybut-2-enoate. These include further studies on the mechanism of action of the compound, as well as its potential use in the treatment of various diseases. The compound could also be studied for its potential use in the development of new drugs or as a tool for studying various signaling pathways in cells. Additionally, the synthesis method of the compound could be optimized to reduce costs and increase yields, making it more accessible to researchers.
Conclusion:
In conclusion, (E)-ethyl 2-(1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl)-3-hydroxybut-2-enoate is a unique chemical compound that has potential applications in various fields. The compound has been extensively studied for its anti-inflammatory, antioxidant, and antitumor properties, making it a promising candidate for the development of new drugs. The compound's mechanism of action is not fully understood, but studies have shown that it modulates various signaling pathways in cells. The compound has various biochemical and physiological effects, and its use in lab experiments has both advantages and limitations. There are several future directions for the study of (E)-ethyl 2-(1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl)-3-hydroxybut-2-enoate, including further studies on its mechanism of action and potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of (E)-ethyl 2-(1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl)-3-hydroxybut-2-enoate involves a multi-step process that starts with the reaction of cyclohexanone with ethyl acetoacetate in the presence of a base catalyst. The resulting product is then subjected to a series of reactions that involve the addition of various reagents and solvents, resulting in the formation of the final product. The synthesis method has been optimized to produce high yields of (E)-ethyl 2-(1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl)-3-hydroxybut-2-enoate with high purity.

Scientific Research Applications

(E)-ethyl 2-(1-(2-amino-1-cyano-2-oxoethyl)cyclohexyl)-3-hydroxybut-2-enoate has been extensively studied for its potential applications in various fields. The compound has been shown to have anti-inflammatory, antioxidant, and antitumor properties, making it a promising candidate for the development of new drugs. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.